Cas no 2172511-22-5 (3-ethyl-16-oxa-3,7-diazadispiro5.1.5^{8}.3^{6}hexadecane)

• Product Name: 3-ethyl-16-oxa-3,7-diazadispiro5.1.5^{8}.3^{6}hexadecane
• CAS No: 2172511-22-5
• MF: C₁₅H₂₈N₂O
• MW: 252.395624160767
• CID: 5800745
• PubChem ID: 165534003
• Update Time: 2025-07-01

3-ethyl-16-oxa-3,7-diazadispiro5.1.5^{8}.3^{6}hexadecane Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-16-oxa-3,7-diazadispiro5.1.5^{8}.3^{6}hexadecane
• 3-ethyl-16-oxa-3,7-diazadispiro[5.1.5^{8}.3^{6}]hexadecane
• 2172511-22-5
• EN300-1279193

• Inchi： 1S/C15H28N2O/c1-2-17-11-8-15(9-12-17)16-14(10-13-18-15)6-4-3-5-7-14/h16H,2-13H2,1H3
• InChI Key： HBPQUIDTCSDYMZ-UHFFFAOYSA-N
• SMILES： O1CCC2(CCCCC2)NC21CCN(CC)CC2

Computed Properties

• Exact Mass: 252.220163521g/mol
• Monoisotopic Mass: 252.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 24.5Ų

Additional information on 3-ethyl-16-oxa-3,7-diazadispiro5.1.5^{8}.3^{6}hexadecane

3-Ethyl-16-Oxa-3,7-Diazadispiro5.1.5^{8}.3^{6}Hexadecane (CAS No. 2172511-22-5)

The compound 3-Ethyl-16-Oxa-3,7-Diazadispiro5.1.5^{8}.3^{6}Hexadecane with CAS No. 2172511-22-5 is a complex organic molecule with a unique spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by two or more rings sharing only one atom, typically a carbon or nitrogen atom. The name of the compound reflects its structural features: the "spiro" designation indicates the presence of a spiro junction, while the numbers and letters in the name specify the positions and types of substituents and rings.

Recent studies have highlighted the potential of spiro compounds like 3-Ethyl-16-Oxa-3,7-Diazadispiro5.1.5^{8}.3^{6}Hexadecane in various fields, including drug delivery systems and advanced materials science. The spirocyclic structure of this compound provides a rigid framework that can be exploited for its mechanical properties or as a scaffold for functional groups in medicinal chemistry.

The synthesis of 3-Ethyl-16-Oxa-3,7-Diazadispiro5.1.5^{8}.3^{6}Hexadecane involves a multi-step process that typically includes ring-forming reactions such as cyclization or coupling reactions. Researchers have explored various methodologies to optimize the synthesis of spiro compounds, including the use of transition metal catalysts and microwave-assisted synthesis techniques.

In terms of applications, 3-Ethyl-16-Oxa-3,7-Diazadispiro5.1.5^{8}.3^{6}Hexadecane has shown promise in enhancing the stability and bioavailability of drugs when used as a component in drug delivery systems. Its unique structure allows for controlled release mechanisms, making it an attractive candidate for targeted therapy applications.

Furthermore, recent advancements in computational chemistry have enabled researchers to model the electronic properties and reactivity of 3-Ethyl-16-Oxa-3,7-Diazadispiro5.1.5^{8}.3^{6}Hexadecane at an atomic level. These studies provide insights into its potential interactions with biological systems and its suitability for use in bio-related applications.

The CAS registry number 2172511-22-5 is essential for identifying this compound in scientific literature and databases, ensuring consistency and accuracy in research communication.

In conclusion, 3-Ethyl-16-Oxa-3,7-Diazadispiro5.1.5^{8}.3^{6}Hexadecane (CAS No. 2172511-22-5) is a fascinating molecule with significant potential in various scientific domains due to its unique structural features and versatile applications.